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This guide provides an objective comparison of performance data from inter-laboratory studies
on the measurement of key "B" mycotoxins: Aflatoxin B1 (AFB1), Aflatoxin B2 (AFB2),
Fumonisin B1 (FB1), and Fumonisin B2 (FB2). The information is intended for researchers,
scientists, and drug development professionals to assess and compare analytical
methodologies.

Data from Proficiency Testing and Collaborative Studies

The following tables summarize quantitative data from various inter-laboratory comparisons.
These studies are crucial for evaluating the proficiency of laboratories and the performance of
analytical methods in real-world scenarios. Participants in these studies typically analyze blind
samples, and their results are statistically evaluated against a reference value.

Table 1: Performance Characteristics of LC-MS/MS for Mycotoxin Determination in Food

An international collaborative study involving 23 laboratories evaluated a liquid
chromatography-tandem mass spectrometry (LC-MS/MS) method for the simultaneous
determination of 12 mycotoxins in various food matrices. The performance characteristics for
Aflatoxins B1 and B2, and Fumonisins B1 and B2 are presented below.[1][2][3]
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. Repeatability Reproducibility
Mycotoxin Trueness (%)
(RSDr) (RSDR)
Aflatoxin B1 (AFB1) 5% - 23% 7% - 26% 85% - 129%
Aflatoxin B2 (AFB2) 5% - 23% 7% - 26% 85% - 129%
Fumonisin B1 (FB1) 5% - 23% 7% - 26% 85% - 129%
Fumonisin B2 (FB2) 5% - 23% 7% - 26% 85% - 129%

Table 2: Results from a Proficiency Test on Aflatoxins in Maize Flour and Cocoa Powder

The European Union Reference Laboratory for Mycotoxins & Plant toxins organized a
proficiency test (PT) for the determination of aflatoxins and ochratoxin A. The performance of
participating laboratories was assessed using z-scores, which indicate how far a laboratory's
result is from the assigned value. A satisfactory z-score is generally considered to be |z| < 2.[4]

| Matrix | Mycotoxin | Satisfactory z-scores (|z|< 2) | Questionable z-scores (2<|z|<3) |
Unsatisfactory z-scores (|z|= 3) | |---|---]---|---|---| | Maize Flour & Cocoa Powder | Aflatoxin B1
(AFB1) | 81% | 11% | 8% | | Maize Flour & Cocoa Powder | Aflatoxin B2 (AFB2) | 81% | 11% |
8% |

Table 3: Method Validation Parameters for Mycotoxin Analysis

The validation of analytical methods is a prerequisite for their use in routine analysis and is a
requirement for laboratories seeking ISO/IEC 17025 accreditation.[5][6] Key performance
parameters from a validation study of a multi-mycotoxin method are provided below.

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.wur.nl/en/show/eurlpt-m10-2023-proficiency-test-for-mycotoxins-aflatoxins-b1-b2-g1-g2-and-ochratoxin-a-in-maize-flour-and-cocoa-powder.htm
https://www.mdpi.com/2072-6651/14/6/405
https://www.mdpi.com/2227-9040/13/3/106
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15606362?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

o ] Limit of
. Limit of Detection . Apparent Recovery
Mycotoxin Quantification
(LOD) (ng/kg) (%)
(LOQ) (ng/kg)
o Varies with
Fumonisin B1 (FB1) 0.5-200 1-400 )
concentration
. Varies with
Fumonisin B2 (FB2) 0.5-200 1-400 )
concentration
o Varies with
Fumonisin B3 (FB3) 0.5-200 1-400 )
concentration

Experimental Protocols

Detailed methodologies are essential for replicating and comparing experimental results. Below
are summaries of typical protocols used in the inter-laboratory studies cited.

Protocol 1: Multi-Mycotoxin Analysis in Food using LC-
MS/MS

This method is designed for the simultaneous determination of multiple mycotoxins in a wide
range of food matrices.[1][2][3]

1. Sample Preparation (QUEChERS-based):
* Weigh a homogenized sample (e.g., 5 g) into a centrifuge tube.
o Add a suitable volume of extraction solvent (e.g., acetonitrile/water mixture).

e Add a salt mixture (e.g., magnesium sulfate, sodium chloride) to induce phase separation
and shake vigorously.

e Centrifuge the sample.

2. Cleanup:
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» For certain complex matrices, an additional cleanup step using immunoaffinity columns (IAC)
may be employed to enhance sensitivity and remove interfering substances.

e The supernatant from the extraction is passed through the IAC, which specifically binds the
target mycotoxins.

e The column is washed, and the mycotoxins are then eluted with a suitable solvent (e.g.,
methanol).

3. LC-MS/MS Analysis:

e The cleaned-up extract is evaporated to dryness and reconstituted in the mobile phase.

e An aliquot is injected into the LC-MS/MS system.

o Separation is achieved on a C18 reversed-phase column with a gradient elution program.

o Detection and quantification are performed using a tandem mass spectrometer in multiple
reaction monitoring (MRM) mode.

Protocol 2: Proficiency Testing for Aflatoxins

This protocol outlines the general steps followed in a proficiency test for mycotoxin analysis.[4]
1. Preparation of Test Material:

e A homogenous and stable test material is prepared. This can be a naturally contaminated
material or a blank matrix spiked with a known concentration of the mycotoxins of interest.

e The homogeneity and stability of the material are rigorously tested before distribution to
participating laboratories.

2. Distribution and Analysis:

o The test material is sent to participating laboratories, who are instructed to analyze it using
their routine analytical methods.
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o Laboratories are required to report their results, including the analytical method used, within
a specified timeframe.

3. Statistical Evaluation:

e The reported results are statistically analyzed to determine an assigned value for the
concentration of each mycotoxin.

e The performance of each laboratory is then assessed by calculating a z-score for each
reported result.

Visualizations

The following diagrams illustrate the experimental workflows described in this guide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15606362?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

